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Compound of Interest

Compound Name: TASP0390325

Cat. No.: B611170 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TASP0390325 is a potent and selective antagonist of the arginine vasopressin receptor 1b

(AVPr1b). AVPr1b is a G protein-coupled receptor predominantly expressed in the anterior

pituitary and various regions of the brain. It plays a crucial role in the regulation of the

hypothalamic-pituitary-adrenal (HPA) axis, social behaviors, and thermoregulation. As an

antagonist, TASP0390325 holds potential for investigating the physiological and pathological

roles of the AVPr1b and for the development of novel therapeutics for conditions such as mood

disorders and stress-related illnesses.

These application notes provide a summary of the available data on TASP0390325 and related

compounds in rodent models, along with detailed protocols for its use in in vitro studies. Due to

the limited publicly available data on the in vivo dosage of TASP0390325, information on other

AVPr1b antagonists is provided for reference, with the critical caveat that these dosages are

not directly transferable.
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Parameter Value Species Tissue
Experimental
Context

Concentration 20 nM Mouse

Medial Preoptic

Area (MPO)

Brain Slices

Blockade of

arginine

vasopressin

(AVP)-induced

effects on

synaptic

transmission[1]

Reference Data: Other AVPr1b Antagonists in Rodent
Models
Disclaimer: The following data are for other AVPr1b antagonists and are provided for

informational purposes only. These dosages should not be directly applied to TASP0390325.

Dose-response studies are essential to determine the optimal dosage for TASP0390325 in any

new experimental model.

Compound Dosage
Route of
Administration

Rodent Model
Observed
Effect

SSR149415 10, 30 mg/kg Oral (p.o.) Mouse

Reduction in

aggressive

behavior

Org 52186 1, 3, 10 mg/kg Not specified Mouse

Attenuation of

stress-induced

ACTH release

Signaling Pathway
The arginine vasopressin receptor 1b (AVPr1b) is a G protein-coupled receptor (GPCR) that,

upon binding its ligand arginine vasopressin (AVP), activates the Gq/11 family of G proteins.

This initiates a signaling cascade involving phospholipase C (PLC), which hydrolyzes

phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol

(DAG). IP3 binds to its receptor on the endoplasmic reticulum, leading to the release of
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intracellular calcium (Ca2+). The increase in intracellular Ca2+ and the activation of protein

kinase C (PKC) by DAG result in various cellular responses, including hormone secretion (e.g.,

ACTH from the anterior pituitary) and modulation of neuronal activity. TASP0390325, as an

antagonist, blocks the binding of AVP to AVPr1b, thereby inhibiting this signaling pathway.
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Anesthetize and decapitate mouse

Prepare coronal brain slices (300 µm)

Slice recovery in oxygenated aCSF

Transfer slice to recording chamber

Establish baseline patch-clamp recording

Bath-apply TASP0390325 (20 nM)

Co-apply Arginine Vasopressin (AVP)

Record synaptic activity

Analyze data and compare responses

 

Determine appropriate vehicle and route of administration

Conduct dose-finding study
(start with low dose)

Monitor for efficacy and adverse effects

Establish dose-response curve

Select optimal dose for experimental studies

Conduct behavioral or physiological experiments

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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